Cas no 40172-95-0 (1-(furan-2-carbonyl)piperazine)

• Product Name: 1-(furan-2-carbonyl)piperazine
• CAS No: 40172-95-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD00038831
• CID: 55177
• PubChem ID: 550206
• Update Time: 2025-04-18

1-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Furoyl)piperazine
• 1-(2-FUROYL)PIPERAZINE HYDROCHLORIDE
• 2-Furanyl-1-piperazinylmethanone
• furan-2-yl(piperazin-1-yl)methanone
• 1-(2-Furoyl)-piperazine
• 1-(2-Furanylcarbonyl)-piperazine
• 1-(furan-2-carbonyl)piperazine
• 1-(2-Furoyl)piperazine, 97%
• BP-13003
• 2-FURYL(PIPERAZINO)METHANONE
• Tox21_113787
• FT-0601276
• AK-968/40153077
• MFCD00038831
• Q27270123
• SCHEMBL28752
• SDCCGMLS-0065725.P001
• W-106385
• Terazosin impurity L, European Pharmacopoeia (EP) Reference Standard
• 1-(2-furylcarbonyl)piperazine
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY L [EP IMPURITY]
• (furan-2-yl)(piperazin-1-yl)methanone
• 1-(furan-2-yl-methanoyl)piperazine
• 40172-95-0
• Piperazine, 1-(2-furanylcarbonyl)-
• EU-0033740
• 1-(Furan-2-ylcarbonyl)piperazine
• 8AUX72LL1P
• Oprea1_198664
• DTXSID7057735
• 1-furoylpiperazine
• PRAZOSIN HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• H10776
• n-(2-furoyl)piperazine
• HMS1369K10
• 2-Furoic piperazide
• SB61034
• NCGC00253662-01
• SR-01000391623-1
• CAS-40172-95-0
• SR-01000391623
• DTXCID8031524
• AKOS000264123
• 2-furoyl piperazine
• EN300-19815
• 1-PENTANONMETHANONE, 2-FURANYL-1-PIPERAZINYL-
• NS00030734
• N-furoyl piperazine
• BDBM626078
• Terazosin Impurity L
• furoylpiperazine
• N-2-Furoyl Piperazine
• N-(FURAN-2-OYL)PIPERAZINE
• A6716
• AB00123261-02
• CHEMBL3560648
• F0266-0467
• ChemDiv2_000230
• EINECS 254-823-7
• 1-[(furan-2-yl)carbonyl]piperazine
• n-(2-furoyl) piperazine
• furan-2-yl-piperazin-1-yl-methanone
• UNII-8AUX72LL1P
• FS-1231
• N-furoylpiperazine
• Terazosin Hydrochloride Dihydrate Imp. L
• STK324579
• AH-034/32474006
• DB-005583

• MDL： MFCD00038831
• Inchi： 1S/C9H12N2O2/c12-9(8-2-1-7-13-8)11-5-3-10-4-6-11/h1-2,7,10H,3-6H2
• InChI Key： SADPINFEWFPMEA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N1CCNCC1)=O
• BRN： 880196

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 45.5

Experimental Properties

• Color/Form: powder
• Density: 1.1819 (rough estimate)
• Melting Point: 67-70 °C (lit.)
• Boiling Point: 137-140°C 0,1mm
• Flash Point: >230 °F
• Refractive Index: 1.5373 (estimate)
• PSA: 45.48000
• LogP: 0.59170
• Solubility: Not determined
• Sensitiveness: Hygroscopic

1-(furan-2-carbonyl)piperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Argon filled storage